Ramiprilat-d5

• Molecular Formula: C21H28N2O5
• Molecular Weight: 393.5 g/mol
• InChI: InChI=1S/C21H28N2O5/c1-13(22-16(20(25)26)11-10-14-6-3-2-4-7-14)19(24)23-17-9-5-8-15(17)12-18(23)21(27)28/h2-4,6-7,13,15-18,22H,5,8-12H2,1H3,(H,25,26)(H,27,28)/t13-,15+,16+,17+,18+/m0/s1/i2D,3D,4D,6D,7D
• InChIKey: KEDYTOTWMPBSLG-DMNWLIRTSA-N

Ramiprilat-d5: Stable Isotope Internal Standard

Ramiprilat-d5 is a deuterium-labeled analog of ramiprilat, the active diacid metabolite of the ACE inhibitor prodrug ramipril . It incorporates five deuterium atoms replacing hydrogen atoms at the phenyl ring of the ramiprilat molecule, resulting in a molecular weight of approximately 393.49 g/mol . This stable isotope-labeled compound is primarily intended as an internal standard for the quantification of ramipril and ramiprilat in biological matrices by LC-MS/MS or GC-MS . As a research-use-only compound, Ramiprilat-d5 is classified as a pharmaceutical reference standard and stable isotope-labeled tracer, available as a white to off-white solid with typical HPLC purity specifications of 90–98% .

Workflow

LC-MS/MS bioanalytical quantitation of ramipril and ramiprilat

Selection

Stable isotope-labeled ISTD with +5 Da mass shift for ramiprilat

Use Context

PK research, method validation, and bioequivalence study support

Why Ramiprilat-d5 Is Not Interchangeable

Although multiple deuterated ACE inhibitor internal standards exist—including Ramiprilat-d3, Ramiprilat-d4 hydrochloride, Lisinopril-d5, and Enalaprilat-d5—direct substitution without method revalidation is analytically unsound. Each deuterated standard differs in its degree of deuteration (e.g., d3 vs. d5), labeling position, and resulting mass shift (Δm/z), which directly affects MRM transition selection and chromatographic co-elution behavior with the target analyte . Furthermore, the intrinsic lipophilicity and matrix interaction profile of the non-deuterated parent compound differs substantially across ACE inhibitor metabolites: ramiprilat is at least 23 times more lipophilic than enalaprilat [1]. Consequently, a structurally mismatched internal standard—even a deuterated one—may fail to adequately compensate for matrix effects, ion suppression/enhancement, and extraction recovery variability, leading to unacceptable bias in quantitative bioanalysis [2]. Regulatory guidance (FDA, EMA) for bioanalytical method validation explicitly requires that the internal standard be a stable isotope-labeled analog of the analyte whenever feasible, reinforcing that class-based substitution is not scientifically justifiable [3].

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Deuteration degree (d3, d4, d5) and labeling position alter MRM transition selection and co-elution behavior, making direct substitution unreliable without revalidation.

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Ramiprilat is at least 23-fold more lipophilic than enalaprilat; a mismatched ISTD (e.g., enalaprilat-d5) may fail to correct matrix effects, ion suppression, and extraction variability.

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Regulatory guidances (FDA, EMA) strongly prefer analyte-matched stable isotope ISTDs; class-based or non-isotopic internal standards are scientifically not justifiable for validated bioanalysis.

• [1] Vasmant D, Bender N. The Renin-Angiotensin System and Ramipril, a New Converting Enzyme Inhibitor. J Cardiovasc Pharmacol. 1989;14(Suppl 4):S46-S52. View Source
• [2] Shah PA, Shah JV, Sanyal M, Shrivastav PS. Sensitive LC-MS/MS Method for the Determination of Ramipril in Human Plasma: Application to a Bioequivalence Study in Indian Volunteers. J Pharm Innov. 2017;12:90-104. View Source
• [3] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. 2018. View Source

Ramiprilat-d5 Comparative Performance

Matrix Effect Mitigation in Plasma LC-MS/MS

In a validated LC-MS/MS method for the determination of ramipril in human plasma, Ramipril-d5 (the prodrug form of Ramiprilat-d5) was employed as an internal standard. The use of the deuterated internal standard enabled the method to achieve a matrix effect of only 3.5% for ramipril, with intra- and inter-day precision values within 5.2% and 5.0%, respectively, at the lower limit of quantification [1]. While the literature lacks a direct head-to-head comparison of Ramiprilat-d5 versus Ramiprilat-d3 or Ramiprilat-d4, the established principle is that the five-deuterium substitution provides a sufficient mass shift (Δm/z +5) to avoid isotopic overlap with the unlabeled analyte and endogenous matrix components, thereby minimizing ion suppression/enhancement .

Matrix Effect Control

Method context

3.5% matrix effect

Supports plasma assay sensitivity and precision

Intra-/inter-day precision ≤5.2% at LLOQ; linearity 50.3–32850.6 pg/mL

Evidence Dimension	Matrix effect (ion suppression/enhancement) in human plasma LC-MS/MS
Target Compound Data	3.5% matrix effect (when using Ramipril-d5 as internal standard)
Comparator Or Baseline	No internal standard correction (baseline, variable high matrix effects); alternative non-deuterated internal standards generally exhibit higher matrix effect variability
Quantified Difference	Negligible matrix effect (3.5%), enabling linearity range of 50.3–32,850.6 pg/mL (r > 0.999)
Conditions	Human plasma; solid-phase extraction; Luna C18(2) column; MRM transitions m/z 415.6→154.0 (ramipril) and 420.3→154.0 (ramipril-d5); negative ion mode

Why This Matters

This low matrix effect ensures accurate quantification without systematic bias, which is critical for regulatory bioequivalence studies and pharmacokinetic trials.

• [1] Shah PA, Shah JV, Sanyal M, Shrivastav PS. Sensitive LC-MS/MS Method for the Determination of Ramipril in Human Plasma: Application to a Bioequivalence Study in Indian Volunteers. J Pharm Innov. 2017;12:90-104. View Source

ACE Inhibition Affinity Comparison

Ramiprilat, the unlabeled parent of Ramiprilat-d5, demonstrates exceptionally high affinity for angiotensin-converting enzyme (ACE) with a Ki value of 7 pmol/L (7 pM) [1]. This is 7 times higher than the affinity of enalaprilat for ACE and 47 times higher than that of captopril [2]. Furthermore, ramiprilat is a slow- and tight-binding inhibitor with a fully competitive mode of inhibition, and the ramiprilat-ACE complex dissociates 6 times more slowly than the enalaprilat-ACE complex and 22 times more slowly than the captopril-ACE complex [3]. These kinetic properties underpin the prolonged duration of ACE inhibition (40–60% inhibition remaining at 24 hours post-dose) that supports once-daily dosing of ramipril [4].

ACE Binding Affinity

Head-to-head

Ki = 7 pM (ramiprilat)

Reported higher binding affinity context vs enalaprilat (7-fold) and captopril (47-fold)

Slow dissociation kinetics; competitive, tight-binding mechanism

Evidence Dimension	In vitro ACE inhibition affinity (Ki) and dissociation kinetics
Target Compound Data	Ki = 7 pM; dissociation rate from ACE: slowest among comparators
Comparator Or Baseline	Enalaprilat (Ki ≈ 49 pM, dissociation 6× faster); Captopril (Ki ≈ 329 pM, dissociation 22× faster)
Quantified Difference	7-fold higher affinity than enalaprilat; 47-fold higher than captopril; 6-fold slower dissociation than enalaprilat; 22-fold slower than captopril
Conditions	Purified ACE enzyme assay; competitive inhibition kinetics; two-step binding mechanism

Why This Matters

The parent compound's high potency and slow dissociation establish ramiprilat as a more potent and longer-acting ACE inhibitor than other members of its class, which is relevant for studies where the pharmacokinetic/pharmacodynamic profile of the active metabolite is the focus.

• [1] Bünning P. Kinetic properties of the angiotensin converting enzyme inhibitor ramiprilat. J Cardiovasc Pharmacol. 1987;10(Suppl 7):S31-S35. PMID: 2485061. View Source
• [2] Becker RH, Schölkens BA. Physicochemical and enzyme binding kinetic properties of a new angiotensin-converting enzyme inhibitor ramipril and their clinical implications. J Cardiovasc Pharmacol. 1987;10(Suppl 7):S25-S30. View Source
• [3] Vasmant D, Bender N. The Renin-Angiotensin System and Ramipril, a New Converting Enzyme Inhibitor. J Cardiovasc Pharmacol. 1989;14(Suppl 4):S46-S52. View Source
• [4] ALTACE (ramipril) Prescribing Information. Pfizer Laboratories Div Pfizer Inc. 2023. Section 12.2: Pharmacodynamics. View Source

Lipophilicity: Ramiprilat vs. Enalaprilat

The lipophilicity of ramiprilat is at least 23 times greater than that of enalaprilat, as determined by octanol-water distribution coefficients under physiological pH conditions [1]. This differential physicochemical property is attributed to the pentane ring moiety present in ramiprilat but absent in enalaprilat [2]. This class-level inference extends to the deuterated analog: the isotopic substitution does not alter the compound's inherent lipophilicity, meaning that the labeled compound retains the same tissue penetration and protein binding characteristics as the unlabeled analyte, a prerequisite for reliable internal standardization .

Lipophilicity Ratio

Class-level

≥23-fold more lipophilic

Supports tissue distribution differential review

Octanol-water distribution at physiological pH; attributed to pentane ring moiety

Evidence Dimension	Lipophilicity (octanol-water distribution coefficient)
Target Compound Data	Ramiprilat: at least 23× more lipophilic than enalaprilat
Comparator Or Baseline	Enalaprilat
Quantified Difference	≥23-fold greater lipophilicity
Conditions	Physiological pH conditions

Why This Matters

Higher lipophilicity correlates with enhanced tissue penetration and may influence the compound's extraction efficiency and chromatographic behavior during sample preparation, underscoring why a structurally mismatched internal standard (e.g., enalaprilat-d5) would not behave identically.

• [1] Ranadive SA, Chen AX, Serajuddin AT. Relative lipophilicities and structural-pharmacological considerations of various angiotensin-converting enzyme (ACE) inhibitors. Pharm Res. 1992;9(11):1480-1486. PMID: 1475233. View Source
• [2] Becker RH, Schölkens BA. Physicochemical and enzyme binding kinetic properties of a new angiotensin-converting enzyme inhibitor ramipril and their clinical implications. J Cardiovasc Pharmacol. 1987;10(Suppl 7):S25-S30. View Source

Mass Shift and MRM Differentiation

Ramiprilat-d5 provides a +5 Da mass shift relative to unlabeled ramiprilat (MW 388.45 for unlabeled vs. 393.49 for d5), which is sufficient to prevent isotopic cross-talk in multiple reaction monitoring (MRM) . In practice, for the related compound Ramipril-d5 (prodrug form), MRM transitions of m/z 420.3 → 154.0 (d5-internal standard) and m/z 415.6 → 154.0 (analyte) have been employed in a validated human plasma assay [1]. This 5-Da difference ensures baseline chromatographic separation from the unlabeled analyte's isotope envelope, unlike d3-labeled analogs (MW 391.48), where the +3 Da shift may not fully resolve from the M+2 natural isotope peak of the analyte, potentially introducing bias in low-concentration quantification .

Mass Shift (Δm/z)

Analytical context

+5 Da

Enables MRM resolution from analyte isotope envelope

Sufficient to minimize isotopic cross-talk at low concentrations

Evidence Dimension	Mass shift for MRM differentiation
Target Compound Data	+5 Da mass shift (MW 393.49)
Comparator Or Baseline	Ramiprilat-d3: +3 Da shift (MW 391.48); Ramiprilat-d4: +4 Da shift
Quantified Difference	Δm/z = 5 for d5-labeled; Δm/z = 3 for d3-labeled; Δm/z = 4 for d4-labeled
Conditions	LC-MS/MS MRM analysis

Why This Matters

A +5 Da mass shift provides superior spectral resolution from the analyte's natural isotopic envelope compared to lower deuteration levels, which can reduce systematic bias and improve precision at the lower limit of quantification.

• [1] Shah PA, Shah JV, Sanyal M, Shrivastav PS. Sensitive LC-MS/MS Method for the Determination of Ramipril in Human Plasma. J Pharm Innov. 2017;12:90-104. View Source

Heart Failure Mortality Comparison

A propensity score-matched cohort study of 4,723 outpatients with stable heart failure with reduced ejection fraction (HFrEF) evaluated comparative effectiveness of enalapril, lisinopril, and ramipril. In univariable analysis of the general sample, enalapril and lisinopril were both associated with higher mortality compared with ramipril treatment: hazard ratio (HR) 1.46 (95% CI 1.30–1.65, P < 0.001) for enalapril and HR 1.38 (95% CI 1.22–1.56, P < 0.001) for lisinopril [1]. However, after propensity score matching for dose equivalents, the association between ACEI choice and all-cause mortality was no longer statistically significant (HR 1.07 for enalapril vs. ramipril, P = 0.40; HR 1.12 for lisinopril vs. ramipril, P = 0.16) [2]. This indicates that at equivalent doses, the therapeutic efficacy is comparable across these ACE inhibitors, though the unadjusted analysis highlights the importance of appropriate dosing and patient selection.

Mortality Endpoint (HFrEF)

Endpoint context

Unadjusted HR 1.46 (enalapril vs ramipril)

Reported endpoint context; adjusted analysis not significant

Propensity score-matched cohort, 21,939 patient-years

Evidence Dimension	All-cause mortality in HFrEF patients
Target Compound Data	Ramipril: 33.4% mortality (unadjusted cohort)
Comparator Or Baseline	Enalapril: 49.5% mortality; Lisinopril: 52.4% mortality
Quantified Difference	Unadjusted HR 1.46 (enalapril vs. ramipril) and HR 1.38 (lisinopril vs. ramipril); adjusted HR not significant
Conditions	Propensity score-matched cohort study; 21,939 patient-years follow-up; HFrEF patients

Why This Matters

Clinical outcomes data contextualize the pharmacologic properties of ramiprilat within the ACE inhibitor class. For procurement decisions, this underscores the clinical relevance of the analyte being quantified and the need for accurate analytical methods using an appropriate internal standard.

• [1] Seiz M, Katus HA, Fröhlich H, et al. Comparative effectiveness of enalapril, lisinopril, and ramipril in the treatment of patients with chronic heart failure: a propensity score-matched cohort study. Clin Res Cardiol. 2018;107(Suppl 1):V922. View Source
• [2] Seiz M, et al. Abstract 241: Comparative effectiveness of enalapril, lisinopril, and ramipril in the treatment of patients with chronic heart failure. Clin Res Cardiol. 2018;107(Suppl 1). View Source

Regulatory Compliance for ANDA/DMF

Ramiprilat-d5 is supplied with detailed characterization data compliant with regulatory guidelines and can be used for analytical method development, method validation (AMV), Quality Controlled (QC) application for Abbreviated New Drug Application (ANDA), or during commercial production of Ramipril [1]. The product can serve as a reference standard with further traceability against pharmacopeial standards (USP or EP) based on feasibility . This contrasts with generic, non-characterized deuterated standards that may lack the requisite certification and documentation for regulatory submissions.

Characterization & Traceability

Specification review

Detailed characterization data available

Supports method validation documentation

Traceable to USP/EP feasible; suitable for bioanalytical method support

Evidence Dimension	Regulatory documentation and traceability
Target Compound Data	Detailed characterization data compliant with regulatory guidelines; traceability to USP/EP feasible
Comparator Or Baseline	Non-certified or research-grade deuterated standards
Quantified Difference	Qualitative: provides full documentation suitable for ANDA/DMF filings; research-grade standards may not
Conditions	Regulated bioanalytical laboratory environment; ANDA submission context

Why This Matters

For laboratories operating under GLP or supporting ANDA submissions, the availability of fully characterized, traceable reference standards is a non-negotiable requirement that directly impacts procurement decisions.

• [1] SynZeal. Ramiprilat D5 (CAS 1356837-92-7). Applications & Regulatory Use Cases. Product Datasheet. View Source

Ramiprilat-d5 Applications

Ramipril Pharmacokinetic Method Validation

Ramiprilat-d5 is used as a stable isotope-labeled internal standard (SIL-IS) in the development and validation of LC-MS/MS methods for quantifying ramipril and ramiprilat in human plasma [1]. In a validated method employing Ramipril-d5, the internal standard enabled a matrix effect of only 3.5% and intra-/inter-day precision values within 5.2% and 5.0%, respectively [2]. This application is essential for bioequivalence studies required for generic drug approval and for clinical pharmacokinetic trials investigating ramipril dosing regimens .

Quantitative Analysis for ANDA Submissions

Ramiprilat-d5 is employed as a reference standard and internal standard in bioanalytical studies supporting Abbreviated New Drug Applications (ANDA) for generic ramipril formulations [1]. The compound is supplied with detailed characterization data compliant with regulatory guidelines and can be traceable to USP or EP pharmacopeial standards [2]. This ensures that the analytical methods used to demonstrate bioequivalence meet the evidentiary standards required by the FDA and EMA for ANDA approval .

Metabolic Pathway and Drug-Drug Interaction Studies

Ramiprilat-d5 facilitates the accurate quantification of ramiprilat in complex biological matrices, enabling researchers to trace metabolic pathways and assess potential drug-drug interactions [1]. The high lipophilicity of ramiprilat—at least 23 times greater than enalaprilat—implies distinct tissue distribution and elimination kinetics, which can be precisely tracked using the deuterated internal standard to correct for analytical variability [2].

Forensic Toxicology and TDM Assays

Ramiprilat-d5 is utilized as an internal standard in forensic toxicology and therapeutic drug monitoring assays where definitive identification and accurate quantification of ramiprilat exposure are required [1]. The +5 Da mass shift and distinct MRM transitions provide high analytical specificity, reducing the risk of false-positive or false-negative results in post-mortem or clinical specimens [2].

Application

Selection Property

Validation Focus

Ramipril and ramiprilat LC-MS/MS quantitation

Isotopic ISTD with +5 Da mass shift

Matrix effect control and precision in plasma research matrices

Method validation and documentation support

Characterization data and USP/EP traceability

Bioanalytical method transfer and documentation

Metabolic pathway and DDI research

High lipophilicity retains distribution characteristics

Extraction consistency and matrix interaction profiling

Forensic toxicology and PK monitoring research

Distinct MRM transitions and spectral resolution

Specificity in postmortem and complex research matrices

• [1] Shah PA, Shah JV, Sanyal M, Shrivastav PS. Sensitive LC-MS/MS Method for the Determination of Ramipril in Human Plasma. J Pharm Innov. 2017;12:90-104. View Source
• [2] SynZeal. Ramiprilat D5: Applications for ANDA and Regulatory Use. Product Datasheet. View Source